Cas no 2167704-49-4 (1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one
• CAS No: 2167704-49-4
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 6084637
• PubChem ID: 165630516
• Update Time: 2025-06-13

1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one
• EN300-1960398
• 2167704-49-4

• Inchi： 1S/C9H13F3O2/c1-8(2-4-14-5-3-8)6-7(13)9(10,11)12/h2-6H2,1H3
• InChI Key： WPRVGTHKYBXOBH-UHFFFAOYSA-N
• SMILES： FC(C(CC1(C)CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one

Recent Advances in the Study of 1,1,1-Trifluoro-3-(4-methyloxan-4-yl)propan-2-one (CAS: 2167704-49-4)

In recent years, the compound 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one (CAS: 2167704-49-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated ketone derivative has shown promising potential in various applications, ranging from medicinal chemistry to material science. The unique structural features of this compound, including the trifluoromethyl group and the tetrahydropyran ring, contribute to its distinctive chemical and biological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound was subsequently evaluated for its inhibitory effects on a panel of enzymes, including cytochrome P450 isoforms, which are critical in drug metabolism. The results indicated moderate to strong inhibition, suggesting potential applications in drug development and pharmacokinetic modulation.

Another significant finding comes from a collaborative study between academic and industrial researchers, focusing on the compound's role as a building block for novel fluorinated pharmaceuticals. The study highlighted the compound's versatility in forming stable intermediates, which can be further functionalized to create targeted therapeutics. For instance, derivatives of 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one have been investigated as potential inhibitors of protein-protein interactions involved in cancer progression.

In addition to its medicinal applications, recent research has also explored the material science potential of this compound. A study in ACS Applied Materials & Interfaces demonstrated its utility in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers are being considered for use in high-performance coatings and biomedical devices, where durability and biocompatibility are paramount.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one. Current synthetic methods often require expensive reagents and stringent conditions, which may limit its commercial viability. However, ongoing research is focused on developing more efficient and cost-effective synthetic routes, as well as exploring its broader applications in drug discovery and material science.

In conclusion, 1,1,1-trifluoro-3-(4-methyloxan-4-yl)propan-2-one (CAS: 2167704-49-4) represents a versatile and valuable compound in the chemical biology and pharmaceutical fields. Its unique structural and functional properties make it a promising candidate for further research and development. Future studies should aim to address the current limitations and expand its potential applications, paving the way for innovative solutions in medicine and materials science.